Cas no 1261902-85-5 (4-(3-Acetylaminophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3-Acetylaminophenyl)-3-fluorobenzoic acid
• CAS No: 1261902-85-5
• MF: C₁₅H₁₂FNO₃
• MW: 273.259087562561
• MDL: MFCD18321139
• CID: 2762361
• PubChem ID: 53227028
• Update Time: 2025-08-01

4-(3-Acetylaminophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30690615
• MFCD18321139
• 4-(3-ACETYLAMINOPHENYL)-3-FLUOROBENZOIC ACID
• 1261902-85-5
• 3'-Acetamido-2-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Acetylaminophenyl)-3-fluorobenzoic acid, 95%
• 4-(3-Acetylaminophenyl)-3-fluorobenzoic acid

• MDL： MFCD18321139
• Inchi： 1S/C15H12FNO3/c1-9(18)17-12-4-2-3-10(7-12)13-6-5-11(15(19)20)8-14(13)16/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key： PJCPKTBQFDGDFI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 273.08012141Da
• Monoisotopic Mass: 273.08012141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Acetylaminophenyl)-3-fluorobenzoic acid

Comprehensive Overview of 4-(3-Acetylaminophenyl)-3-fluorobenzoic acid (CAS No. 1261902-85-5)

4-(3-Acetylaminophenyl)-3-fluorobenzoic acid (CAS No. 1261902-85-5) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a fluorobenzoic acid moiety with an acetylaminophenyl group, making it a versatile intermediate for drug discovery. Researchers are increasingly interested in its applications due to the growing demand for fluorinated bioactive molecules, which often exhibit enhanced metabolic stability and membrane permeability.

The compound’s CAS number 1261902-85-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its structural attributes align with trends in targeted drug design, particularly in oncology and inflammation, where fluorine substitution is leveraged to optimize pharmacokinetics. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, addressing high-interest therapeutic areas like autoimmune diseases and cancer.

From a synthetic perspective, 4-(3-Acetylaminophenyl)-3-fluorobenzoic acid exemplifies advancements in green chemistry. Researchers prioritize efficient coupling reactions and solvent-free protocols to minimize environmental impact—a topic gaining traction in AI-driven molecular design discussions. Computational tools now predict its reactivity, reducing trial-and-error in lab settings. This aligns with industry shifts toward sustainable synthesis, a frequent search query among chemists.

Analytical characterization of this compound involves HPLC-MS and NMR spectroscopy, techniques often searched by quality control professionals. Its stability under varying pH conditions makes it suitable for formulation studies, another trending topic in pharmaceutical forums. Notably, its logP value and hydrogen bonding capacity are key parameters for ADME prediction—a focus area in preclinical research.

Market-wise, suppliers list CAS 1261902-85-5 under high-purity building blocks, catering to contract research organizations (CROs). The rise of fragment-based drug discovery has further amplified demand, as reflected in patent filings. For SEO optimization, pairing this compound’s name with terms like "fluorinated drug intermediates" or "acetylaminophenyl derivatives" can enhance visibility, given their prevalence in academic and industrial searches.

In conclusion, 4-(3-Acetylaminophenyl)-3-fluorobenzoic acid represents a convergence of medicinal chemistry innovation and process optimization. Its multifaceted applications and alignment with AI-augmented research trends position it as a compound of enduring scientific and commercial relevance.